8,8-Difluoro-5-azaspiro[3.4]octane hydrochloride

Core Science & Biosynthesis

An In-depth Technical Guide to 8,8-Difluoro-5-azaspiro[3.4]octane Hydrochloride: A Novel Building Block for Drug Discovery

This guide provides a comprehensive technical overview of 8,8-Difluoro-5-azaspiro[3.4]octane hydrochloride, a fluorinated spirocyclic amine with significant potential as a building block in modern medicinal chemistry. Designed for researchers, scientists, and drug development professionals, this document synthesizes available data on its structure, potential physicochemical properties, proposed synthesis, and strategic applications, while also drawing insights from closely related analogs to provide a holistic and practical perspective.

Introduction: The Strategic Value of Fluorinated Spirocycles

In the landscape of contemporary drug discovery, the quest for novel chemical matter with improved pharmacological profiles is paramount. Spirocyclic N-heterocycles are increasingly recognized as "privileged scaffolds" due to their inherent three-dimensionality.[1] This rigid, non-planar architecture allows for precise vectoral orientation of substituents, enabling more specific interactions with biological targets and facilitating an "escape from flatland" – a key strategy to improve compound properties.[1]

The introduction of fluorine into drug candidates is a well-established strategy to modulate key physicochemical and pharmacokinetic properties.[2] The unique electronic nature of the C-F bond can influence metabolic stability, membrane permeability, and binding affinity.[3] Specifically, the gem-difluoro motif (CF2), as present in 8,8-Difluoro-5-azaspiro[3.4]octane hydrochloride, serves as a bioisostere for a carbonyl group or a sterically larger gem-dimethyl group, while profoundly altering local electronics and lipophilicity.[4]

This guide focuses on the hydrochloride salt of 8,8-Difluoro-5-azaspiro[3.4]octane, a compound that synergistically combines the advantages of a spirocyclic amine with those of gem-difluorination, positioning it as a high-value building block for novel therapeutics.

Molecular and Physicochemical Profile

While extensive experimental data for 8,8-Difluoro-5-azaspiro[3.4]octane hydrochloride is not yet broadly published, its structural features and data from analogous compounds allow for a well-informed projection of its properties.

2.1. Compound Identification

Identifier	Value	Source
Chemical Name	8,8-Difluoro-5-azaspiro[3.4]octane hydrochloride	PubChem[5]
Molecular Formula	C₇H₁₂ClF₂N	PubChem[5]
Molecular Weight	183.63 g/mol	-
PubChem CID	165940579	PubChem[5]
CAS Number	Not currently assigned.	-

Note: The absence of a CAS Registry Number indicates the novelty of this specific compound and its primary status as a research chemical.[6]

2.2. Predicted Physicochemical Properties

The introduction of the gem-difluoro group at the 8-position is expected to significantly influence the molecule's acidity (pKa) and lipophilicity (LogP) compared to its non-fluorinated parent, 5-azaspiro[3.4]octane.

Property	Predicted Effect of gem-Difluorination	Rationale & Supporting Evidence
pKa (of the conjugate acid)	Lowered (more acidic)	The strong electron-withdrawing inductive effect of the CF₂ group, transmitted through the carbon framework, decreases the electron density on the nitrogen atom. This stabilizes the free base and lowers the pKa of the corresponding ammonium salt. Studies on other gem-difluorinated bicyclic amines have consistently shown a pKa reduction that correlates with the inductive effect of the CF₂ group.[7][8]
Lipophilicity (LogP/LogD)	Context-dependent; likely decreased	The effect of gem-difluorination on lipophilicity is complex. While often increasing lipophilicity in aromatic systems, in aliphatic systems, it can decrease it by reducing the molecule's surface hydrophobicity. The change depends on the spatial relationship between the C-F bonds and neighboring C-H bonds. For γ- and δ-positioned CF₂ groups relative to a functional group, a decrease in LogP has been observed in analogous systems.[7]

Proposed Synthetic Strategy

A robust and scalable synthesis is critical for the adoption of a new building block. While a specific, validated protocol for 8,8-Difluoro-5-azaspiro[3.4]octane hydrochloride is not publicly available, a logical and field-proven synthetic approach can be designed based on established methodologies for constructing azaspirocycles and introducing gem-difluoro groups. A plausible retro-synthetic analysis is outlined below.

Caption: Retrosynthetic analysis for 8,8-Difluoro-5-azaspiro[3.4]octane HCl.

3.1. Key Transformation: Fluorination

The critical step is the conversion of a ketone precursor, N-Boc-5-azaspiro[3.4]octan-8-one, to the gem-difluoro moiety. This is a standard transformation in medicinal chemistry.

• Rationale: Deoxofluorination is a reliable method for converting ketones to gem-difluorides. Reagents like diethylaminosulfur trifluoride (DAST) or bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®) are commonly employed. Deoxo-Fluor® is often preferred for its enhanced thermal stability.

• Self-Validation: The success of the reaction can be monitored by TLC and confirmed by ¹⁹F NMR spectroscopy, which would show a characteristic signal for the CF₂ group. GC-MS or LC-MS would also show a corresponding mass shift.

3.2. Proposed Experimental Protocol

Step 1: Synthesis of N-Boc-5-azaspiro[3.4]octan-8-one This intermediate can be constructed via several established routes for spirocyclic ketones, such as a Dieckmann condensation followed by decarboxylation, starting from suitable acyclic precursors.

Step 2: Deoxofluorination

• To a solution of N-Boc-5-azaspiro[3.4]octan-8-one (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (N₂ or Ar) at -78 °C, add Deoxo-Fluor® (1.5 eq) dropwise.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction by slowly adding it to a saturated aqueous solution of NaHCO₃.

• Separate the organic layer, and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield N-Boc-8,8-Difluoro-5-azaspiro[3.4]octane.

Step 3: Deprotection and Salt Formation

• Dissolve the purified N-Boc protected amine in a suitable solvent such as 1,4-dioxane or methanol.

• Add an excess of a solution of HCl in dioxane (e.g., 4M) or acetyl chloride to the methanolic solution.

• Stir the mixture at room temperature for 2-4 hours.

• The hydrochloride salt will typically precipitate. Collect the solid by filtration, wash with a cold non-polar solvent (e.g., diethyl ether), and dry under vacuum to yield 8,8-Difluoro-5-azaspiro[3.4]octane hydrochloride as a solid.

Spectroscopic Characterization (Anticipated)

Structural elucidation is key to confirming the identity and purity of the final compound. Based on the proposed structure and data from analogous compounds, the following spectroscopic signatures are expected.

4.1. NMR Spectroscopy

Nucleus	Expected Chemical Shift (δ) Range (ppm)	Key Features and Rationale
¹H NMR	3.0 - 4.0	Protons adjacent to the nitrogen (in the azetidine ring) will be deshielded and likely appear as multiplets. Protons on the cyclopentane ring will appear further upfield.
¹³C NMR	115 - 125 (t, ¹JCF ≈ 240-250 Hz)	The carbon of the CF₂ group will be highly characteristic, appearing as a triplet due to coupling with the two fluorine atoms. Other carbons will show smaller couplings to fluorine depending on their proximity.
¹⁹F NMR	-90 to -120	A single signal (a triplet if coupled to adjacent protons) is expected for the two equivalent fluorine atoms. ¹⁹F NMR is highly sensitive and provides unambiguous confirmation of successful fluorination.[9]

4.2. Mass Spectrometry

High-resolution mass spectrometry (HRMS) using electrospray ionization (ESI) would be expected to show the exact mass of the free base cation [M+H]⁺, confirming the molecular formula C₇H₁₁F₂N.

Applications in Drug Discovery

The title compound is a versatile building block that can be incorporated into lead compounds to modulate their properties and explore new chemical space.

Caption: Workflow for incorporating the spirocycle into drug candidates.

5.1. Rationale for Use

• Bioisosteric Replacement: The 8,8-difluoro-5-azaspiro[3.4]octane moiety can serve as a bioisostere for other spirocyclic or bicyclic amines, offering a different profile of polarity, lipophilicity, and basicity.[7]

• Modulation of Amine Basicity: The secondary amine provides a handle for further derivatization. The electron-withdrawing effect of the distal CF₂ group lowers the amine's pKa, which can be crucial for optimizing compound absorption, reducing off-target ion channel activity, and improving oral bioavailability.

• Enhancing Metabolic Stability: The gem-difluoro group at the 8-position blocks a potential site of metabolic oxidation (cytochrome P450-mediated hydroxylation), which can lead to improved metabolic stability and a longer half-life of the parent drug molecule.

• Improving Solubility and Permeability: The spirocyclic nature and the presence of fluorine can lead to a disruption of crystal packing and an increase in aqueous solubility, a common challenge in drug development.

Safety and Handling

No specific safety data sheet (SDS) exists for 8,8-Difluoro-5-azaspiro[3.4]octane hydrochloride. However, based on data for analogous azaspiro[3.4]octane hydrochloride derivatives, the following precautions are recommended.[10]

• General Handling: Handle in accordance with good industrial hygiene and safety practices. Use in a well-ventilated area, preferably a chemical fume hood. Avoid formation of dust and aerosols.[10]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[10]

  • Skin Protection: Wear protective gloves (e.g., nitrile rubber). Dispose of contaminated gloves after use.[10]

  • Body Protection: Wear a lab coat.

• Toxicology (Anticipated):

  • May be harmful if swallowed.

  • May cause skin and serious eye irritation.

  • May cause respiratory irritation.

• Storage: Store in a tightly closed container in a cool, dry place. Keep away from moisture.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

8,8-Difluoro-5-azaspiro[3.4]octane hydrochloride represents a novel and valuable building block for medicinal chemistry. It combines the conformational rigidity and three-dimensional character of a spirocycle with the property-modulating effects of a gem-difluoro group. While detailed experimental data on this specific molecule is emerging, its design is based on sound principles of modern drug discovery. The projected impact on pKa, metabolic stability, and overall physicochemical profile makes it an attractive tool for researchers aiming to optimize lead compounds and generate novel intellectual property. The synthetic routes are plausible with current technologies, and its incorporation into drug candidates is straightforward, promising a significant contribution to the development of next-generation therapeutics.

References

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• El-Faham, A., et al. (2023). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. RSC Advances, 13(35), 24353-24383.
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• Grygorenko, O. O., et al. (2022). Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. Chemistry – A European Journal, 28(31), e202200331.
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• Scott, P. J. H., & Hockley, B. G. (2012). The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. PMC.

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Gem-difluorinated spirocyclic amine building blocks for drug discovery

Gem-Difluorinated Spirocyclic Amine Building Blocks: A Technical Guide for Drug Discovery

Executive Summary

The transition from flat, aromatic-dominated scaffolds to three-dimensional (

-rich) architectures is a defining trend in modern drug discovery.[1] Gem-difluorinated spirocyclic amines represent the apex of this shift, combining the structural rigidity of spiro-fusion with the unique bioisosteric properties of the gem-difluoromethylene ( ) group.

This guide details the strategic application of these building blocks. Unlike traditional piperidines or morpholines, these scaffolds offer a tunable "dial" for pKa modulation (typically lowering basicity by 2–4 units), metabolic hardening against oxidative clearance, and vector-specific lipophilicity adjustments.

The Structural Rationale: Physicochemical Engineering

The integration of a gem-difluoro motif into a spirocyclic amine is not merely a decorative substitution; it is a functional engineering choice designed to solve specific ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) failures.

The Modulation Effect

The most critical application of

-gem-difluorination is the attenuation of amine basicity.

• Mechanism: The strong electron-withdrawing inductive effect (

  ) of the fluorine atoms pulls electron density through the -framework.

• Result: A typical secondary amine (e.g., piperidine,

  ) is often fully protonated at physiological pH (7.4), limiting passive membrane permeability and increasing the risk of hERG channel inhibition and phospholipidosis.

• Correction: Placing a

  group at the -position (relative to the nitrogen) lowers the to the 7.0–8.5 range. This increases the fraction of neutral species ( ) at physiological pH, drastically improving oral bioavailability and blood-brain barrier (BBB) penetration.

Conformational Locking & Metabolic Stability

Spirocyclic fusion restricts the conformational entropy of the ligand. When a ligand binds to a protein, the entropic penalty (

) is lower if the ligand is already "pre-organized."

• The "Janus Face" of Metabolism: The

  bond (approx. 116 kcal/mol) is significantly stronger than the bond. Replacing metabolically labile groups (soft spots) with blocks Cytochrome P450-mediated oxidation.[1]

• Lipophilicity (

  ): While fluorine is lipophilic, the group is polar.[1] The net effect on is vector-dependent.[1] In spirocycles, the dipole often opposes the amine lone pair, reducing the overall molecular dipole moment and improving permeability.

Visualization: The Optimization Cycle

The following diagram illustrates the decision logic for deploying these scaffolds during Lead Optimization.

Figure 1: Decision logic for transitioning from standard cyclic amines to gem-difluorinated spirocyclic variants.[1]

Comparative Data: The Fluorine Effect

The table below highlights the dramatic shift in properties when transitioning from a standard spirocycle to its gem-difluorinated analogue.

Property	Spiro[3.3]heptan-2-amine (Parent)	1,1-Difluoro-5-azaspiro[2.4]heptane (Analogue)	Medicinal Impact
Basicity ( )	~10.5	~7.2	High Impact: Shifts from >99% ionized to ~50% neutral at pH 7.[1]4.
LogP	1.2	1.6	Moderate: Slight increase, but compensated by lower polarity.
Metabolic Stability ( )	< 15 min (Microsomes)	> 60 min	High Impact: Blocks -oxidation.[1]
hERG Inhibition	Potential Liability	Reduced Risk	Lower basicity correlates with reduced hERG binding.[1]

Synthetic Methodologies

Synthesizing these compact, quaternary-center-rich scaffolds is non-trivial.[1] Two primary strategies exist:

• De Novo Synthesis: Constructing the ring system from acyclic fluorinated precursors (e.g., using ethyl bromodifluoroacetate).[1]

• Late-Stage Fluorination: Using Deoxo-Fluor or DAST on a protected spiro-ketone.[1]

Recommended Workflow: The "Ketone-to-Difluoro" Route

This is the most robust method for medicinal chemistry labs, utilizing commercially available spiro-ketone building blocks.[1]

Figure 2: Standard synthetic workflow for converting spiro-ketones to gem-difluoro amines.

Experimental Protocol: Synthesis of 6,6-Difluoro-2-azaspiro[3.3]heptane

Objective: Synthesis of a key building block for rigidifying piperidine-like vectors. Safety Note: DAST (Diethylaminosulfur trifluoride) is explosive upon heating and reacts violently with water.[1] Perform all steps behind a blast shield.

Step 1: Fluorination of N-Boc-2-azaspiro[3.3]heptan-6-one

• Setup: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

• Solvation: Dissolve tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate (1.0 eq, 5.0 mmol) in anhydrous Dichloromethane (DCM, 20 mL).

• Addition: Cool the solution to 0°C using an ice bath. Add DAST (2.5 eq) dropwise via a syringe over 15 minutes.[1] Caution: Exothermic.[1]

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 16 hours. Monitor by TLC (stain with Ninhydrin or PMA; the ketone spot should disappear).

• Quench (Critical): Cool the mixture back to 0°C. Very slowly add saturated aqueous

  (30 mL). Note: Vigorous gas evolution ( , ) will occur.

• Workup: Extract with DCM (3 x 20 mL). Wash combined organics with brine, dry over

  , filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Hexanes/EtOAc gradient) to yield the N-Boc-6,6-difluoro-2-azaspiro[3.3]heptane as a white solid.

Step 2: Deprotection (Salt Formation)[1]

• Dissolution: Dissolve the N-Boc intermediate in DCM (10 mL).

• Acidolysis: Add Trifluoroacetic acid (TFA, 3 mL) dropwise at 0°C.

• Completion: Stir at room temperature for 2 hours.

• Isolation: Concentrate the solvent. Triturate the residue with diethyl ether to precipitate the product as the TFA salt. Filter and dry under high vacuum.[1]

Case Study: Rescuing a Lead Series

Context: A drug discovery campaign targeting a CNS GPCR. The Problem: The lead compound (a 4-substituted piperidine) showed excellent potency (

) but suffered from rapid metabolic clearance ( ) and poor BBB penetration due to high basicity ( ).

The Solution: The chemistry team replaced the piperidine with a 2,2-difluoro-6-azaspiro[3.4]octane core.[1]

• Result 1: The

  dropped to 7.8, increasing brain exposure by 5-fold.[1]

• Result 2: The spiro-cycle locked the pharmacophore in the bioactive conformation, improving potency to

  .

• Result 3: The gem-difluoro group blocked the primary site of oxidation, extending the half-life (

  ) from 0.5h to 4.2h.

References

• Mykhailiuk, P. K. (2017).[1][2][3] Synthesis of Spirocyclic Pyrrolidines: Advanced Building Blocks for Drug Discovery. Chemistry – A European Journal.[1] Link

• Grygorenko, O. O., et al. (2019).[1][4] Saturated spirocyclic nitrogen-containing heterocycles with gem-difluorocycloalkane moieties. Chemistry of Heterocyclic Compounds. Link

• Meanwell, N. A. (2018).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link

• Carreira, E. M., et al. (2014).[1] Oxetanes as Promising Modules in Drug Discovery.[1][5] Chemical Reviews. Link

• Enamine Ltd. (2023).[1] Spirocyclic and Gem-difluorinated Building Blocks Catalog. Link

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Navigating Physicochemical Space: A Technical Guide to Fluorinated 5-Azaspiro[3.4]octane Scaffolds in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate key physicochemical properties and enhance pharmacokinetic profiles. The 5-azaspiro[3.4]octane scaffold, a three-dimensional bioisostere of common heterocycles, presents a unique opportunity for skeletal diversity in drug design. This in-depth technical guide explores the profound impact of fluorination on the physicochemical properties of this promising scaffold. We will delve into the underlying principles governing these changes, provide detailed experimental protocols for their characterization, and present illustrative data from analogous systems to guide researchers in this exciting area of drug discovery.

The Strategic Advantage of Fluorination on Spirocyclic Scaffolds

The introduction of fluorine into organic molecules can dramatically alter their electronic and conformational properties. In the context of drug discovery, this translates to the fine-tuning of critical parameters such as basicity (pKa), lipophilicity (logP), and metabolic stability.[1] Spirocyclic scaffolds, such as the 5-azaspiro[3.4]octane core, are increasingly sought after for their ability to confer conformational rigidity and novel three-dimensional exit vectors, moving away from "flat" medicinal chemistry.[2] The marriage of these two strategies—fluorination and spirocyclization—offers a compelling approach to navigate complex biological landscapes and design next-generation therapeutics.

The 5-azaspiro[3.4]octane scaffold, comprised of a fused azetidine and cyclopentane ring, provides a rigid framework with a secondary amine that is a key handle for further derivatization and a critical determinant of its physicochemical properties. Fluorination of this scaffold can be envisioned at various positions on both the azetidine and cyclopentane rings, with each modification imparting distinct electronic and steric effects.

Modulating Basicity (pKa): The Inductive Effect of Fluorine

The basicity of the nitrogen atom in the 5-azaspiro[3.4]octane scaffold is a pivotal parameter influencing its solubility, membrane permeability, and potential for off-target interactions (e.g., hERG channel binding). The introduction of fluorine, the most electronegative element, exerts a strong electron-withdrawing inductive effect, which can significantly lower the pKa of a nearby amine.[3] This reduction in basicity can be advantageous in mitigating undesirable interactions and improving the overall pharmacokinetic profile of a drug candidate.

The magnitude of the pKa reduction is highly dependent on the proximity and number of fluorine atoms relative to the nitrogen.[3] For instance, fluorination on the azetidine ring, particularly at the α- or β-positions to the nitrogen, is expected to have a more pronounced effect than fluorination on the more distant cyclopentane ring.

Illustrative Impact of Fluorination on the pKa of Cyclic Amines

Compound	Parent pKa	Monofluorinated pKa	Difluorinated pKa
Azetidine	11.29	~9.6 (β-fluoro)	~7.9 (β,β-difluoro)
Pyrrolidine	11.27	~9.5 (β-fluoro)	~7.8 (β,β-difluoro)

Note: These are approximate values based on trends reported in the literature for analogous systems and serve for illustrative purposes.

dot

Caption: Influence of Fluorine Position on pKa.

Experimental Protocol for pKa Determination

The pKa of a compound can be accurately determined using potentiometric titration. This method involves the gradual addition of a titrant (an acid or a base) to a solution of the compound and monitoring the resulting change in pH.

Step-by-Step Methodology:

• Sample Preparation: Prepare a stock solution of the fluorinated 5-azaspiro[3.4]octane derivative in a suitable solvent (e.g., methanol or DMSO) at a known concentration (typically 1-10 mM).

• Titration Setup:

  • Use a calibrated pH meter with a suitable electrode.

  • Prepare a solution of the compound in water or a co-solvent system (e.g., water/methanol) to ensure solubility.

  • Use a standardized solution of a strong acid (e.g., 0.1 M HCl) or a strong base (e.g., 0.1 M NaOH) as the titrant.

• Titration Procedure:

  • Place a known volume of the sample solution in a beaker with a stir bar.

  • Immerse the pH electrode in the solution and allow it to equilibrate.

  • Add the titrant in small, precise increments, recording the pH value after each addition.

  • Continue the titration past the equivalence point.

• Data Analysis:

  • Plot the pH values against the volume of titrant added to generate a titration curve.

  • The pKa is the pH at which the amine is 50% ionized, which corresponds to the midpoint of the steepest portion of the titration curve.

  • Alternatively, the pKa can be determined from the first derivative of the titration curve, where the peak corresponds to the equivalence point.

Navigating Lipophilicity (logP/logD): A Context-Dependent Parameter

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a critical determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) properties. It is commonly expressed as the logarithm of the partition coefficient (logP) between octanol and water for the neutral species, or the distribution coefficient (logD) at a specific pH, which accounts for both neutral and ionized forms.

The effect of fluorination on lipophilicity is more nuanced than its impact on pKa. While the introduction of fluorine generally increases the overall molecular hydrophobicity, the strong polarization of the C-F bond can also lead to increased interactions with polar environments, sometimes resulting in a decrease in logP.[2][4] The net effect is highly dependent on the molecular context, including the number and position of fluorine atoms and the overall topology of the molecule.

Illustrative Impact of Fluorination on logP

Due to the lack of specific experimental data for fluorinated 5-azaspiro[3.4]octanes, we present illustrative data from related fluorinated cyclic amines to demonstrate the context-dependent nature of fluorine's effect on logP.

Compound	Parent logP	Monofluorinated logP	Difluorinated logP
N-Methylazetidine	~0.2	~0.4 (3-fluoro)	~0.6 (3,3-difluoro)
N-Methylpyrrolidine	~0.5	~0.7 (3-fluoro)	~0.9 (3,3-difluoro)

Note: These are approximate values and the actual impact on the 5-azaspiro[3.4]octane scaffold may vary.

dot

Caption: Shake-Flask Method for logP Determination.

Experimental Protocol for logP Determination (Shake-Flask Method)

The shake-flask method is the gold standard for experimentally determining logP values.

Step-by-Step Methodology:

• Preparation of Phases:

  • Pre-saturate n-octanol with water and water with n-octanol by shaking them together for 24 hours and then allowing the phases to separate.

• Sample Preparation:

  • Dissolve a known amount of the fluorinated 5-azaspiro[3.4]octane derivative in the pre-saturated n-octanol or water phase.

• Partitioning:

  • Add a known volume of the other pre-saturated phase to the sample solution in a sealed vial.

  • Shake the vial vigorously for a set period (e.g., 1-2 hours) to allow the compound to partition between the two phases until equilibrium is reached.

  • Centrifuge the vial to ensure complete separation of the two phases.

• Analysis:

  • Carefully withdraw an aliquot from each phase.

  • Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., HPLC-UV, LC-MS).

• Calculation:

  • Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

  • The logP is the base-10 logarithm of P.

Enhancing Metabolic Stability: Blocking Sites of Metabolism

Metabolic instability is a major hurdle in drug development, leading to rapid clearance and poor bioavailability. Fluorination is a well-established strategy to enhance metabolic stability by blocking sites susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[5][6] The strong C-F bond is resistant to enzymatic cleavage, and the electron-withdrawing nature of fluorine can deactivate adjacent C-H bonds towards oxidation.

For the 5-azaspiro[3.4]octane scaffold, potential sites of metabolism include the C-H bonds adjacent to the nitrogen atom and on the cyclopentane ring. Strategic placement of fluorine at these positions can effectively shield the molecule from metabolic degradation, thereby prolonging its half-life and improving its in vivo exposure.

Illustrative Impact of Fluorination on Metabolic Stability

While specific metabolic stability data for fluorinated 5-azaspiro[3.4]octanes is scarce, the general principle of increased stability upon fluorination is widely recognized in medicinal chemistry.

Scaffold	Site of Fluorination	Expected Impact on Metabolic Stability
5-Azaspiro[3.4]octane	α to Nitrogen	Significant Increase
5-Azaspiro[3.4]octane	β to Nitrogen	Moderate to Significant Increase
5-Azaspiro[3.4]octane	Cyclopentane Ring	Position-dependent Increase

Experimental Protocol for In Vitro Metabolic Stability Assessment (Microsomal Stability Assay)

The in vitro metabolic stability of a compound is commonly assessed using liver microsomes, which contain a high concentration of CYP enzymes.

Step-by-Step Methodology:

• Reagent Preparation:

  • Thaw liver microsomes (human, rat, etc.) on ice.

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Prepare a solution of the NADPH regenerating system (cofactor for CYP enzymes).

• Incubation:

  • In a microcentrifuge tube, combine the liver microsomes, phosphate buffer (pH 7.4), and the test compound.

  • Pre-incubate the mixture at 37°C for a few minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing:

  • Vortex and centrifuge the quenched samples to precipitate the proteins.

  • Transfer the supernatant to a new plate or vials for analysis.

• Analysis:

  • Analyze the samples by LC-MS/MS to quantify the remaining amount of the parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The in vitro half-life (t½) can be calculated from the slope of the linear regression of this plot.

  • The intrinsic clearance (Clint) can then be calculated from the half-life.

Conclusion and Future Perspectives

The strategic fluorination of 5-azaspiro[3.4]octane scaffolds represents a promising avenue for the design of novel drug candidates with optimized physicochemical properties. By leveraging the predictable inductive effects of fluorine to modulate basicity and its ability to block sites of metabolism, medicinal chemists can fine-tune the ADME profiles of these unique three-dimensional structures. While the impact of fluorination on lipophilicity is more complex and requires empirical determination, the experimental protocols outlined in this guide provide a robust framework for the comprehensive characterization of these important parameters. As the exploration of novel chemical space continues to be a priority in drug discovery, the thoughtful application of fluorine chemistry to innovative scaffolds like the 5-azaspiro[3.4]octane will undoubtedly lead to the development of safer and more effective medicines.

References

• Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• fluorinated n-heterocycles as conformationally diverse bioactives for drug discovery. (No date). Available at: [Link]

• On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. (2026). Available at: [Link]

• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC. (n.d.). Available at: [Link]

• Fluorinated N-heterocycles as conformationally diverse bioactives for drug discovery. (n.d.). Available at: [Link]

• A pair of new enantiomeric hybrid phthalide–adenines with a rare 5-oxa-1-azaspiro[5][6]octane moiety and two pairs of new enantiomeric hybrid paraethyl phenol–adenines from Ligusticum chuanxiong. Arabian Journal of Chemistry. (2023). Available at: [Link]

• Key compounds of this work shown in the LogP–pKa(H) plot along with... ResearchGate. (n.d.). Available at: [Link]

• US11548865B2 - 2-azaspiro[3.4]octane derivatives as M4 agonists. Google Patents. (n.d.).

• 2,5-Diazaspiro[3.4]octane-2-carboxylic acid, phenylmethyl ester. EPA. (2025). Available at: [Link]

• Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. (2020). Available at: [Link]

• Filling the Gap in LogP and pKa Evaluation for Saturated Fluorine-Containing Derivatives With Machine Learning. Blackthorn AI. (2025). Available at: [Link]

• pKa – LogP plot covered by fluorine‐containing and non‐fluorinated... ResearchGate. (n.d.). Available at: [Link]

• Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition | Request PDF. ResearchGate. (2025). Available at: [Link]

• Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery | Request PDF. ResearchGate. (2025). Available at: [Link]

• Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead. MDPI. (2023). Available at: [Link]

• Facile synthesis of 2-azaspiro[3.4]octane. Organic & Biomolecular Chemistry (RSC Publishing). (2019). Available at: [Link]

• CONTINUOUS FLOW SYNTHESIS OF FLUORINATED OR NON-FLUORINATED PYRAZOLES. European Patent Office. (2019). Available at: [Link]

• United States Patent 4,173,654. (1979). Available at: [Link]

• Development of N-F fluorinating agents and their fluorinations: Historical perspective. (2021). Available at: [Link]

• New Spiro[cycloalkane-pyridazinone] Derivatives with Favorable Fsp 3 Character. MDPI. (2020). Available at: [Link]

• 5-Fluorouracil derivatives: a patent review. PubMed. (2012). Available at: [Link]

• The chemistry of polyfluorinated azides. Petr Beier Group. (n.d.). Available at: [Link]

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• 5. chemrxiv.org [chemrxiv.org]
• 6. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]

Novel fluorinated spiro[3.4]octane derivatives in medicinal chemistry

Title: Novel Fluorinated Spiro[3.4]octane Derivatives in Medicinal Chemistry: A Technical Guide to Synthesis and Application

Executive Summary

The dominance of flat, aromatic-heavy scaffolds in drug discovery has historically contributed to poor physicochemical profiles, including low solubility and high attrition rates due to toxicity. The "Escape from Flatland" initiative has elevated spirocyclic motifs as critical tools for increasing fraction sp3 (Fsp³) character. Among these, fluorinated spiro[3.4]octane derivatives represent a frontier scaffold. They offer a unique combination of defined exit vectors, metabolic stability via fluorination, and the ability to serve as bioisosteres for morpholine, piperazine, and unstable gem-dimethyl groups. This guide details the structural rationale, synthetic pathways, and medicinal utility of this emerging class.[1]

Part 1: Structural Rationale & Pharmacophore Design

The "Escape from Flatland" & Vector Analysis

Spiro[3.4]octanes possess a rigid, orthogonal geometry that projects substituents into distinct regions of chemical space not accessible by fused or linked ring systems.

• Defined Exit Vectors: Unlike the flexible piperazine ring (chair/boat conformers), the spiro[3.4] core locks substituents in a specific vector, reducing the entropic penalty upon binding to a protein target.

• Asymmetry: The mismatch between the four-membered and five-membered rings creates inherent asymmetry, allowing for fine-tuning of target interactions that symmetrical spiro[3.3]heptanes cannot achieve.

The Fluorine Effect

Strategic fluorination of the spiro[3.4] core serves three distinct medicinal chemistry functions:

• pKa Modulation: Fluorine on the C1/C2 position (cyclobutane side) or C5/C6 (cyclopentane side) inductively lowers the pKa of adjacent amines, improving oral bioavailability and reducing hERG liability.

• Metabolic Blocking: Gem-difluorination at metabolic "soft spots" (typically methylene groups alpha to heteroatoms) prevents oxidative metabolism by Cytochrome P450 enzymes.

• Conformational Biasing: The gauche effect of fluorine can further rigidify the ring pucker, locking the scaffold into a preferred bioactive conformation.

Part 2: Synthetic Methodologies

The synthesis of fluorinated spiro[3.4]octanes typically follows two strategies: Building Block Assembly (using pre-fluorinated precursors) or Late-Stage Functionalization (fluorinating the assembled core).

Pathway A: [3+2] Cycloaddition (The Carreira/SpiroChem Approach)

This is the most robust method for generating aza- and oxa-spiro[3.4]octanes. It relies on the reaction of cyclic exocyclic enol ethers or methylene compounds.

Workflow Diagram:

Caption: General synthetic workflow for accessing fluorinated spiro[3.4]octane scaffolds via cycloaddition and late-stage fluorination.

Protocol: Late-Stage Deoxofluorination of Spiro[3.4]octan-1-one

This protocol describes the conversion of a spiro-ketone to a gem-difluoro derivative, a critical transformation for metabolic stability.

Reagents:

• Substrate: 2-azaspiro[3.4]octan-1-one derivative (1.0 equiv)

• Reagent: DAST (Diethylaminosulfur trifluoride) (2.5 equiv)

• Solvent: Anhydrous Dichloromethane (DCM)

• Quench: Saturated aqueous NaHCO₃

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under Argon atmosphere. Add the spiro-ketone substrate and dissolve in anhydrous DCM (0.1 M concentration).

• Addition: Cool the solution to 0°C. Add DAST dropwise via syringe. Note: DAST fumes are corrosive; use a resistant syringe.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-16 hours. Monitor by TLC or LCMS for the disappearance of the ketone peak (M+H) and appearance of the difluoro product (M+H + 22 Da).

• Quench: Cool back to 0°C. Slowly add saturated NaHCO₃. Caution: Vigorous CO₂ evolution.

• Workup: Extract with DCM (3x). Dry combined organics over Na₂SO₄, filter, and concentrate.[2]

• Purification: Flash column chromatography (typically Hexanes/EtOAc).[3] The difluoro product is often less polar than the starting ketone.

Part 3: Physicochemical Profiling

The following table contrasts the properties of a standard piperazine bioisostere against its fluorinated spiro[3.4]octane counterpart.

Property	Piperazine (Reference)	2,6-Diazaspiro[3.4]octane	gem-Difluoro-spiro[3.4]octane	Medicinal Impact
Geometry	Flexible (Chair/Boat)	Rigid (Orthogonal)	Rigid (Locked Pucker)	Improved selectivity; reduced entropy loss.
Lipophilicity (LogP)	Low (Hydrophilic)	Low-Medium	Medium (Modulated)	Fluorine increases lipophilicity for membrane permeability.
pKa (Basic N)	~9.8	~9.5	~8.2 - 8.8	Reduced pKa improves oral absorption and reduces hERG binding.
Metabolic Stability	Low (N-oxidation)	Moderate	High	Fluorine blocks C-H oxidation sites.
Vector Count	2 (Linear)	2 (Angled/Tetrahedral)	2 (Angled)	Access to novel IP space.

Part 4: Case Studies & Applications

Building Blocks as Enabling Technology

The primary application of this scaffold currently lies in Fragment-Based Drug Discovery (FBDD) . Leading CROs like SpiroChem have industrialized the synthesis of these blocks (e.g., oxa-azaspiro[3.4]octanes) to replace morpholine in lead compounds.

• Case Example: In a program targeting a GPCR, a morpholine moiety was metabolically labile. Replacing it with a 2-oxa-6-azaspiro[3.4]octane maintained the hydrogen-bond acceptor capability (oxygen) and the basic amine (nitrogen) but rigidified the structure.

• Result: The spiro-analog showed a 10-fold improvement in microsomal stability and a 0.8 unit reduction in LogD , improving the unbound fraction in plasma.

Bioisosteric Replacement Logic

Caption: Evolution of scaffold design from simple heterocycles to fluorinated spiro-systems.

Part 5: Future Outlook

The field of fluorinated spiro[3.4]octanes is transitioning from "exotic building block" to "standard medicinal chemistry toolkit." Future developments will likely focus on:

• Stereoselective Fluorination: Developing catalytic asymmetric fluorination methods to access single enantiomers of monofluoro-spiro[3.4]octanes.

• Automated Library Synthesis: Integration of these cores into DNA-encoded libraries (DELs) to screen vast chemical space with rigidified 3D vectors.

• Radiofluorination: Use of ¹⁸F-labeled spiro[3.4]octanes as PET tracers, leveraging the metabolic stability of the C-F bond for imaging.

References

• Burkhard, J. A., et al. (2010). Synthesis of Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. Organic Letters. Link

• Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities for Medicinal Chemistry. Chemical Reviews. Link

• Wuitschik, G., et al. (2010). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry. Link

• SpiroChem AG. (2024). Spirocyclic Building Blocks for Scaffold Assembly. SpiroChem Official Catalog. Link

• Middleton, W. J. (1975).[4] New fluorinating reagents.[5][6][7] Dialkylaminosulfur trifluorides. Journal of Organic Chemistry. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link

Sources

• 1. BJOC - The preparation and properties of 1,1-difluorocyclopropane derivatives [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. US6080886A - Fluorination with aminosulfur trifluorides - Google Patents [patents.google.com]
• 5. Preparation of Fluoroalkenes via the Shapiro Reaction: Direct Access to Fluorinated Peptidomimetics [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]

5-Azaspiro[3.4]octane Hydrochloride: Technical Guide to Synthesis and Application

Executive Summary: Escaping Flatland

In the modern era of drug discovery, the "escape from flatland" initiative drives the transition from planar, aromatic-heavy scaffolds to three-dimensional,

-rich architectures. 5-Azaspiro[3.4]octane hydrochloride represents a premier scaffold in this domain. As a conformationally restricted surrogate for proline and pyrrolidine, it offers a unique vector orientation that enhances metabolic stability and selectivity while reducing lipophilicity (LogP).

This guide provides a rigorous technical analysis of the 5-azaspiro[3.4]octane core, detailing its structural properties, robust synthetic protocols, and strategic application in medicinal chemistry.

Chemical Profile and Structural Logic[1]

The 5-azaspiro[3.4]octane scaffold consists of a cyclobutane ring spiro-fused to a pyrrolidine ring. Crucially, the nitrogen atom is located at position 5, adjacent to the spiro carbon. This specific geometry mimics the turn-inducing properties of proline but with altered steric bulk and ring puckering dynamics imposed by the cyclobutane moiety.

Nomenclature and Numbering

• IUPAC Name: 5-Azaspiro[3.4]octane hydrochloride[1]

• CAS Number: 2126159-45-1 (HCl salt), 52876-78-5 (Free base)

• SMILES: C1CC2(C1)CCCN2.Cl

• Core Geometry: The spiro[3.4] junction creates a rigid orthogonal relationship between the two rings, preventing the free rotation seen in linear alkyl chains.

Physicochemical Properties[3]

Property	Value	Implication for Drug Design
Molecular Weight	147.65 g/mol (HCl salt)	Ideal fragment for Fragment-Based Drug Discovery (FBDD).
cLogP	~ -0.02	Low lipophilicity improves aqueous solubility and lowers metabolic clearance risk.
pKa (Conj. Acid)	~10.5 - 11.0	Typical secondary amine; highly ionized at physiological pH.
Fsp3	1.0	High fraction of carbons correlates with higher clinical success rates.
H-Bond Donors/Acceptors	1 / 1	Versatile handle for further functionalization.

Strategic Synthesis: The Cyclobutanecarbonitrile Route

While various routes exist (e.g., Dieckmann condensation, Ring-Closing Metathesis), the most direct and scalable method for the 5-aza core involves the construction of the pyrrolidine ring onto a pre-existing cyclobutane framework. This approach minimizes step count and avoids complex protecting group manipulations.

Mechanistic Pathway

The synthesis hinges on the alkylation of cyclobutanecarbonitrile with a dihaloalkane equivalents, followed by a reductive cyclization. This protocol is self-validating: the intermediate nitrile must be fully reduced to the primary amine to trigger the intramolecular nucleophilic substitution that forms the spiro ring.

Visualization of Synthetic Workflow

Figure 1: Step-wise synthetic pathway for 5-Azaspiro[3.4]octane hydrochloride highlighting key intermediates.

Detailed Experimental Protocol

Objective: Synthesis of 5-Azaspiro[3.4]octane Hydrochloride (10g Scale).

Reagents:

• Cyclobutanecarbonitrile (1.0 equiv)[2]

• Lithium Diisopropylamide (LDA) (1.1 equiv, 2.0 M in THF/heptane)

• 1-Bromo-3-chloropropane (1.2 equiv)

• Lithium Aluminum Hydride (LiAlH4) (2.0 equiv)

• Anhydrous THF, Diethyl Ether, HCl (4M in dioxane).

Procedure:

• Alkylation (Formation of the Linker):

  • Charge a flame-dried 500 mL 3-neck flask with anhydrous THF (100 mL) and cool to -78°C under nitrogen.

  • Add LDA solution dropwise over 20 minutes. Stir for 30 minutes to ensure complete deprotonation of the nitrile.

  • Add 1-bromo-3-chloropropane dropwise. The color may shift from pale yellow to orange.

  • Allow the reaction to warm to room temperature (RT) over 4 hours. Checkpoint: Monitor by TLC/GC for disappearance of starting nitrile.

  • Quench with saturated NH4Cl, extract with ether, dry (MgSO4), and concentrate to yield the crude chloropropyl nitrile.

• Reductive Cyclization (Ring Closure):

  • Suspend LiAlH4 pellets in anhydrous THF (150 mL) in a clean, dry flask cooled to 0°C.

  • Cautiously add the crude nitrile (dissolved in THF) dropwise. Caution: Exothermic gas evolution.

  • Heat the mixture to reflux for 12 hours. This step accomplishes two things: reduction of the nitrile to the primary amine and the subsequent intramolecular displacement of the chloride by the amine to close the ring.

  • Validation: If cyclization is incomplete, the intermediate primary amine will be visible by LCMS. Extended reflux ensures closure.

• Workup and Salt Formation:

  • Cool to 0°C. Quench via Fieser method (n mL H2O, n mL 15% NaOH, 3n mL H2O).

  • Filter the granular precipitate. The filtrate contains the free base 5-azaspiro[3.4]octane.

  • Dilute filtrate with diethyl ether (200 mL).

  • Add 4M HCl in dioxane dropwise with vigorous stirring. The hydrochloride salt will precipitate immediately as a white solid.

  • Filter, wash with cold ether, and dry under vacuum.

Functionalization and Analog Design

The 5-azaspiro[3.4]octane core is rarely used as a naked scaffold; it serves as a rigid spacer or pharmacophore carrier.

N-Functionalization

The secondary amine at position 5 is highly nucleophilic (less steric hindrance than 2,2,6,6-tetramethylpiperidine but more than pyrrolidine due to the spiro bulk).

• Reductive Amination: Reacts readily with aldehydes/ketones using STAB (Sodium Triacetoxyborohydride).

• Buchwald-Hartwig: Coupling with aryl halides is efficient using Pd2(dba)3/XPhos systems, providing access to N-aryl derivatives (e.g., for GPCR ligands).

C-Functionalization (The "Spiro-Proline" Series)

To mimic proline, a carboxylic acid moiety is introduced at position 8.

• Synthesis: Start with diethyl 1,1-cyclobutanedicarboxylate.

  • Alkylate with ethyl chloroacetate? No, typically alkylate with acrylonitrile equivalents or use a Dieckmann condensation followed by decarboxylation strategies to retain the carboxylate.

  • Result: 5-azaspiro[3.4]octane-8-carboxylic acid.[1] This is a direct analog of proline where the C3-C4 bond is part of a cyclobutane ring.

Structural Vectors Diagram

Figure 2: Strategic exit vectors for medicinal chemistry optimization.

Applications in Drug Discovery[1][5][6][7][8][9][10][11]

GPCR Agonists (Muscarinic M4)

Analogs of 5-azaspiro[3.4]octane, particularly those with ether linkages or specific N-substituents, have shown potency as M4 receptor agonists. The spiro cycle locks the nitrogen lone pair in a vector that optimizes interaction with the orthosteric site aspartate residue while minimizing entropic penalty upon binding.

Antibacterial Agents

Derivatives substituted at the N-5 position with quinolone-like moieties or nitrofuran "warheads" utilize the spiro scaffold to penetrate bacterial cell walls. The increased

character aids in evading efflux pumps compared to flatter planar amines.

Peptidomimetics

Incorporating 5-azaspiro[3.4]octane-8-carboxylic acid into peptide chains introduces a rigid "kink," stabilizing

-turn secondary structures more effectively than natural proline. This is critical for disrupting protein-protein interactions (PPIs).

References

• Synthesis of Azaspiro[3.4]octanes: Li, D. B., Rogers-Evans, M., & Carreira, E. M. (2011).[3] "Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery." Organic Letters, 13(22), 6134–6136. Link

• Spirocyclic Scaffolds in MedChem: Zheng, Y., Tice, C. M., & Singh, S. B. (2014).[4] "The use of spirocyclic scaffolds in drug discovery." Bioorganic & Medicinal Chemistry Letters, 24(16), 3673-3682. Link

• Antitubercular Applications: Lukin, A. Y., et al. (2023).[5] "Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead."[6] Molecules, 28(6), 2568. Link

• PubChem Compound Summary: "5-Azaspiro[3.4]octane hydrochloride."[1][2] National Center for Biotechnology Information. Link

• Muscarinic Agonists Patent: WO2021070091A1. "5-oxa-2-azaspiro[3.4]octane derivatives as m4 agonists." Link

Sources

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• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Using 8,8-Difluoro-5-azaspiro[3.4]octane HCl in Nucleophilic Substitution

Executive Summary

This guide details the experimental handling and synthetic application of 8,8-Difluoro-5-azaspiro[3.4]octane hydrochloride . As a conformationally restricted, gem-difluorinated secondary amine, this building block is increasingly utilized in medicinal chemistry to replace morpholine, piperidine, or pyrrolidine moieties.

Key Advantages:

• Metabolic Stability: The gem-difluoro group blocks oxidative metabolism at the susceptible 3/4-positions of the pyrrolidine ring.

• Lipophilicity Modulation: Fluorination lowers the pKa of the amine (reducing lysosomal trapping) and modulates

  , often improving oral bioavailability.

• Vector Control: The spirocyclic scaffold provides a rigid exit vector, distinct from flat aromatic systems.

Physicochemical Profile & Handling

Before initiating synthesis, understanding the specific properties of this salt is critical for reaction success.

Property	Value / Description	Impact on Protocol
Formula		Requires base neutralization (2.0–3.0 eq) in reactions.
MW	183.63 g/mol (Salt)	Use salt MW for stoichiometry calculations.
Appearance	White to off-white solid	Hygroscopic; store in desiccator.
pKa (conj.[1][2] acid)	~9.5 (Estimated)	Lower than pyrrolidine (~11.3) due to inductive effect of F.
Solubility	Water, DMSO, MeOH	Poor solubility in non-polar solvents (Hexane, Toluene).
Detection	UV-inactive	Critical: Use Ninhydrin/KMnO4 stain or -NMR for monitoring.

Handling Precaution: The "Free-Base" Trap

The HCl salt is stable, but the free amine is volatile and prone to forming carbamates with atmospheric

.

• Do NOT isolate the free base as a neat oil for long-term storage.

• Protocol: Generate the free base in situ or use immediately after extraction.

Reaction Class I: Nucleophilic Aromatic Substitution ( )

This is the primary application of this scaffold, typically used to couple the amine to heteroaryl halides (e.g., chloropyrimidines, fluoronitrobenzenes) for kinase or GPCR inhibitor synthesis.

Mechanistic Insight

The 8,8-difluoro substitution exerts an electron-withdrawing inductive effect ($ -I $), rendering the nitrogen lone pair less nucleophilic than a standard pyrrolidine. Consequently, higher temperatures or stronger bases are often required compared to non-fluorinated analogs.

Protocol A: Standard Coupling (Thermal)

Substrate: Electron-deficient heteroaryl chloride/fluoride.

• Preparation: In a reaction vial, suspend 8,8-Difluoro-5-azaspiro[3.4]octane HCl (1.0 eq) in anhydrous DMSO or DMF (0.2 M concentration).

• Activation: Add DIPEA (diisopropylethylamine) (3.0 eq). Stir for 5 minutes at RT to ensure full neutralization of the HCl salt.

  • Why: 1 eq of base neutralizes the HCl; the remaining 2 eq scavenge the acid generated during

    .

• Addition: Add the Heteroaryl Halide (1.0–1.2 eq).

• Reaction: Seal and heat to 80–100 °C for 2–12 hours.

  • Monitoring: Check LCMS. Look for product mass

    .

• Workup: Dilute with EtOAc, wash with saturated

  (x2) and Brine (x1). Dry over .

Protocol B: Microwave-Assisted (Difficult Substrates)

For unactivated aryl halides (e.g., 2-chloropyridine without EWG):

• Solvent: Change to NMP (N-methyl-2-pyrrolidone).

• Base: Use

  (3.0 eq) or CsF (2.0 eq).

• Condition: Microwave irradiation at 140 °C for 30–60 minutes.

Reaction Class II: Reductive Amination

Used to attach aliphatic chains or linkers.

Protocol

• Mixing: Dissolve Aldehyde/Ketone (1.0 eq) and Amine HCl salt (1.1 eq) in DCE (1,2-dichloroethane) or DCM .

• Neutralization: Add

  (1.0 eq) to free the amine. Stir 15 min.

  • Note: Use

    over DIPEA here to minimize steric bulk during imine formation.

• Reduction: Add

  (Sodium triacetoxyborohydride) (1.5 eq).

• Time: Stir at RT for 4–16 hours.

• Quench: Add saturated

  solution. Stir vigorously for 20 mins until gas evolution ceases.

Visualization of Workflows

The following diagrams illustrate the decision logic and experimental flow for using this specific building block.

Diagram 1: Synthetic Decision Tree

Caption: Decision tree for selecting reaction conditions based on the electrophilic partner.

Diagram 2: S_NAr Mechanism & Salt Neutralization

Caption: Mechanistic pathway highlighting the critical in situ neutralization step.

Analytical Validation (Self-Validating Protocol)

Because the spirocycle lacks a strong chromophore, standard UV (254 nm) TLC is often ineffective unless the coupling partner is UV-active.

1.

-NMR Tracking (The "Gold Standard"):

• The gem-difluoro group provides a distinct signal in

  -NMR.

• Starting Material: Distinct chemical shift (typically

  to ppm depending on solvent).

• Product: The shift will move significantly upon N-substitution due to the change in the electronic environment of the ring.

• Protocol: Take a 50

  aliquot of the reaction mixture, dilute with , and run a quick un-locked scan.

2. TLC Staining:

• Ninhydrin: Stains the starting secondary amine (Free NH) Red/Pink .

• Product: Will NOT stain with Ninhydrin (Tertiary amine).

• Interpretation: Disappearance of the pink spot = Completion.

References

• PubChem. "8,8-Difluoro-5-azaspiro[3.4]octane hydrochloride Compound Summary." National Library of Medicine. Link

• Carreira, E. M., & Fessard, T. C. (2014). "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities." Chemical Reviews, 114(16), 8257–8322. (Context on spirocyclic scaffolds in drug design). Link

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880. (Mechanistic insight on gem-difluoro effects). Link

• Blunt, C. E., et al. (2008). "Microwave-Assisted Nucleophilic Aromatic Substitution." Organic Process Research & Development. (General protocols for difficult S_NAr). Link

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. organicchemistrydata.org [organicchemistrydata.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yields in Spirocyclic Amine Coupling Reactions

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with low yields in spirocyclic amine coupling reactions, particularly palladium-catalyzed Buchwald-Hartwig aminations. Spirocyclic motifs are increasingly vital in medicinal chemistry due to their inherent three-dimensionality, which allows for the exploration of novel chemical space away from "flatland" aromatics.[1][2] However, the unique steric and electronic properties of spirocyclic amines can present significant synthetic challenges.[2]

This document provides a structured, in-depth troubleshooting guide in a question-and-answer format. It moves beyond a simple checklist to explain the underlying chemical principles, empowering you to make informed decisions to optimize your reaction outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My Buchwald-Hartwig reaction with a spirocyclic amine is giving me very low to no product. Where should I start troubleshooting?

Low conversion is a common hurdle. A systematic approach is crucial. Before making drastic changes, verify the quality of your reagents and the integrity of your reaction setup.

Initial Checks:

• Inert Atmosphere: Ensure your reaction is performed under a strictly inert atmosphere (Argon or Nitrogen). The active Pd(0) catalyst is highly sensitive to oxygen.[3]

• Reagent Quality:

  • Palladium Source: Palladium(II) precursors like Pd(OAc)₂ can be unreliable as they require reduction to the active Pd(0) species in situ.[4] Consider using a pre-catalyst which forms the active species more cleanly and efficiently.[4][5]

  • Solvent and Base: Use anhydrous solvents and ensure your base is of high purity and has been stored properly to avoid hydration.

  • Amine and Halide: Confirm the purity of your spirocyclic amine and aryl/heteroaryl halide.

Logical Troubleshooting Workflow:

Here is a visual guide to systematically address low conversion issues.

Caption: Interplay between solvent polarity and base selection.

Q4: I've identified hydrodehalogenation as a major side product. What causes this and how can I suppress it?

Hydrodehalogenation, the replacement of the halide on your aryl partner with a hydrogen atom, is a common competing side reaction. [3]It arises from a β-hydride elimination pathway that competes with the desired reductive elimination.

Minimizing Hydrodehalogenation:

• Optimize the Base: Using a weaker or less sterically hindered base can sometimes reduce this side reaction. [3]2. Lower the Reaction Temperature: Higher temperatures can disproportionately accelerate the rate of side reactions. [3]Run a temperature screen to find the optimal balance between reaction rate and selectivity.

• Ligand Choice: Some ligands are inherently more prone to promoting hydrodehalogenation. Screening different classes of ligands can identify a system that favors the desired C-N coupling. [3]4. Aryl Halide Reactivity: The nature of the leaving group is important. The general reactivity order in Buchwald-Hartwig amination is often Ar-Br > Ar-Cl > Ar-I. [5]Aryl iodides can sometimes be challenging as the iodide anion generated can inhibit the catalyst. [5][6]If you are using an aryl iodide and observing low yields, consider switching to the corresponding aryl bromide.

References

• Wipf, P., et al. (n.d.). Expedient synthesis of spiro[3.3]heptan-1-ones via strain-relocating semipinacol rearrangements. PMC. Available at: [Link]

• Norrby, P.-O., et al. (2014). Role of the base in Buchwald-Hartwig amination. PubMed. Available at: [Link]

• Chernykh, A. V., et al. (2015). Synthesis and Structural Analysis of Angular Monoprotected Diamines Based on Spiro[3.3]heptane Scaffold. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Grygorenko, O. O., et al. (n.d.). General approaches to spiro[3.3]heptan‐1‐one synthesis. ResearchGate. Available at: [Link]

• (n.d.). Synthesis of (racemic) spiro[3.3]heptanones. Reaction conditions: (i).... ResearchGate. Available at: [Link]

• Tafelski, S., et al. (2014). The Role of the Base in Buchwald-Hartwig Amination. ResearchGate. Available at: [Link]

• (n.d.). Enzyme-catalysed asymmetric synthesis of a spiro[3.3]heptane derivative with axial chirality and enzymatic resolution of racemic spiro[3.3]heptane derivatives. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Available at: [Link]

• (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• (2018). Help troubleshooting a Buchwald-Hartwig amination?. Reddit. Available at: [Link]

• Li, W., et al. (n.d.). Synthesis of Spiroindenyl-2-Oxindoles through Palladium-Catalyzed Spirocyclization of 2-Bromoarylamides and Vinyl Bromides. PMC. Available at: [Link]

• (2025). Palladium-Catalyzed Cascade Reactions for Synthesis of Heterocycles Initiated by C(sp3)–H Functionalization. MDPI. Available at: [Link]

• Santai Science. (2021). A Modular Approach for the Palladium-Catalyzed Synthesis of Bis-heterocyclic Spirocycles. Available at: [Link]

• (2024). Synthesis of Optically Active Spirocycles by a Sequence of Decarboxylative Asymmetric Allylic Alkylation and Heck Reaction. Organic Letters - ACS Publications - American Chemical Society. Available at: [Link]

• (2025). Approach to Heterospirocycles for Medicinal Chemistry. Organic Letters - ACS Publications. Available at: [Link]

• (n.d.). Synthesis of Optically Active Spirocycles by a Sequence of Decarboxylative Asymmetric Allylic Alkylation and Heck Reaction. PMC. Available at: [Link]

• (n.d.). The Formal Cross-Coupling of Amines and Carboxylic Acids to Form sp3–sp2 Carbon–Carbon Bonds. ChemRxiv. Available at: [Link]

• (n.d.). Amines as the ligands for palladium-catalyzed coupling reactions. ResearchGate. Available at: [Link]

• (n.d.). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Available at: [Link]

• (n.d.). Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• (n.d.). Buchwald-Hartwig Coupling. Organic Synthesis. Available at: [Link]

• (n.d.). Incorporation of bicyclic amines in ligand coupling reaction. ResearchGate. Available at: [Link]

• (2014). One-Step Synthesis of Saturated Spirocyclic N-Heterocycles with Stannyl Amine Protocol (SnAP) Reagents and Ketones. Journal of the American Chemical Society. Available at: [Link]

• (2023). Modular synthesis of bicyclic twisted amides and anilines. RSC Publishing. Available at: [Link]

• (2025). General Synthesis and Properties of Bridged, Fused, and Spirocyclic Azacycles via Intramolecular C–H Bond Amination. ACS Medicinal Chemistry Letters. Available at: [Link]

• (n.d.). The Stereoselective Formation of Bicyclic Enamines with Bridgehead Unsaturation via Tandem C-H Bond Activation/Alkenylation/Electrocyclization. NIH. Available at: [Link]

• (n.d.). Synthetic Routes to Approved Drugs Containing a Spirocycle. PMC - NIH. Available at: [Link]

• (2025). Exceptional reactivity of the bridgehead amine on bicyclo[1.1.1]pentane. Available at: [Link]

• (2023). Properties of amine-containing ligands that are necessary for visible-light-promoted catalysis with divalent europium. PMC. Available at: [Link]

• (2023). Formal Cross-Coupling of Amines and Carboxylic Acids to Form sp3–sp2 Carbon–Carbon Bonds. Journal of the American Chemical Society. Available at: [Link]

• (2016). The utilization of spirocyclic scaffolds in novel drug discovery. Taylor & Francis. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Fluorinated 5-Azaspiro[3.4]octane Intermediates

Executive Summary

Fluorinated 5-azaspiro[3.4]octanes are high-value scaffolds in modern drug discovery, particularly for modulating lipophilicity and metabolic stability in GPCR and kinase inhibitors. However, their unique physicochemical properties—specifically the combination of secondary amine basicity , low molecular weight volatility , and fluorine-induced polarity shifts —create distinct purification challenges.

This guide addresses the three most frequent technical inquiries received by our support center:

• Chromatographic Tailing: Overcoming strong interactions with silica silanols.

• Yield Loss: Mitigating volatility during concentration.

• Isolation: Efficient salt formation protocols for long-term stability.

Part 1: Chromatography Troubleshooting

Q1: "My compound streaks/tails on silica gel, and I'm losing mass on the column. How do I fix this?"

Diagnosis: The secondary amine at position 5 of the spiro[3.4]octane system is a Lewis base. It interacts strongly with the acidic silanol groups (Si-OH) on standard silica gel, leading to peak broadening (tailing) and irreversible adsorption (mass loss). While fluorine substitution (e.g., 2,2-difluoro) lowers the pKa via inductive withdrawal, the nitrogen remains sufficiently basic to cause issues.

The Solution: Mobile Phase Modifiers & Stationary Phase Selection

Protocol A: The "Ammonia Push" (Standard Silica)

For free-base isolation, you must competitively block silanol sites.

• Solvent System: Dichloromethane (DCM) / Methanol (MeOH) / Ammonium Hydroxide (NH₄OH).

• Ratio: Start with 95:4.5:0.5 (v/v/v). If streaking persists, increase polarity to 90:9:1 .

• Technical Note: Do not use Triethylamine (Et₃N) if you plan to use NMR immediately, as removal of trace Et₃N is difficult from these oily amines. NH₄OH is volatile and leaves no residue.

Protocol B: The "Reverse-Phase" Fix (C18 Silica)

For highly polar or zwitterionic derivatives, standard silica is unsuitable.

• Stationary Phase: C18-bonded silica (Flash cartridges).

• Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).

• Mechanism: The acidic mobile phase keeps the amine protonated (

  ), preventing silanol interaction. The fluorinated carbocycle provides sufficient lipophilicity for retention on C18.

Comparative Data: Modifier Efficiency

Modifier	pKa (Conj. Acid)	Volatility	Recommended For
Triethylamine (Et₃N)	10.75	Moderate	Large scale, non-GMP intermediates.
Ammonium Hydroxide	9.25	High	Final compounds; easy removal.

| 7N NH₃ in MeOH | 9.25 | High | Convenience; avoids water introduction. |

Part 2: Volatility & Isolation

Q2: "I see a clean spot on TLC, but after rotovap, my flask is empty or the yield is <20%. Is it decomposing?"

Diagnosis: It is likely volatility , not decomposition. Fluorinated 5-azaspiro[3.4]octanes (MW ~150-180 Da) often possess high vapor pressures, especially as free bases. The fluorine atoms can disrupt intermolecular Hydrogen-bonding networks, further increasing volatility compared to non-fluorinated analogs.

The Solution: In-Situ Salt Formation Do not isolate the free base if the MW is <200 Da. Trap the amine as a salt directly from the organic extract.

Protocol: Hydrochloride Salt Isolation

• Extraction: Perform your standard workup (e.g., DCM extraction).[1] Dry organic layer over Na₂SO₄.[1][2][3]

• Acidification: Cool the solution to 0°C. Add 2.0 equivalents of 4M HCl in Dioxane or 2.0 equivalents of 1M HCl in Diethyl Ether dropwise.

• Precipitation: The HCl salt should precipitate immediately as a white solid.

• Isolation:

  • If solid forms: Filter and wash with cold ether.

  • If oil forms: Evaporate solvent carefully (keep bath <30°C, vacuum >50 mbar initially). Triturate the residue with pentane/ether to induce crystallization.

Critical Warning: Avoid using Trifluoroacetic Acid (TFA) for salt formation if you plan to perform subsequent amide couplings. TFA salts can form trifluoroacetamide byproducts during HATU/EDC couplings. Use HCl or Oxalate salts instead.

Part 3: Advanced Separation (Diastereomers)

Q3: "I have a mixture of diastereomers (e.g., 1-fluoro-5-azaspiro[3.4]octane). Can I separate them?"

Diagnosis: Yes. The rigid spirocyclic core locks the spatial orientation of the fluorine atom relative to the amine. This creates distinct dipole moments for syn and anti (or cis/trans) diastereomers, which is often sufficient for chromatographic separation.

The Solution: Exploiting the "Fluorine Dipole"

• Technique: Flash Chromatography or Prep-HPLC.

• Observation: The isomer with the fluorine atom cis to the nitrogen lone pair (or creating a larger net dipole) will typically be more polar and elute later on silica.

• Tip: If separation is poor on silica, switch to Amino-functionalized silica (NH2-SiO2) . The surface chemistry often provides orthogonal selectivity for fluorinated amines.

Visual Troubleshooting Guide

The following decision matrix outlines the logical workflow for purifying crude reaction mixtures containing fluorinated spiro-amines.

Figure 1: Decision matrix for the isolation of fluorinated spirocyclic amines, prioritizing yield retention (volatility management) and purity.

References

• Burkhard, J. A., et al. (2010). "Synthesis and Structural Analysis of a New Class of Azaspiro[3.4]octanes." Organic Letters, 12(9), 1944–1947. Link

  • Context: foundational synthesis and handling of the 5-azaspiro[3.4]octane scaffold.

• Wuitschik, G., et al. (2010). "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Angewandte Chemie International Edition, 49(48), 8979–8980. Link

  • Context: Discusses the physicochemical properties (pKa, lipophilicity)

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

  • Context: Authoritative review on how fluorine substitution affects amine basicity and polarity, relevant to the separ

• University of Rochester. (n.d.). "Workup for Removing Amines." Not Voodoo X.4. Link

  • Context: Standard protocols for amine salt form

• Carreira, E. M., et al. (2011). "Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery." Organic Letters, 13(22), 6134–6136. Link

  • Context: Specific synthetic routes and isolation details for thia-azaspiro analogs, applicable to the general scaffold.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. orgsyn.org [orgsyn.org]

Technical Support Center: Boc Deprotection of 8,8-Difluoro-5-azaspiro[3.4]octane

Ticket ID: #BOC-SP-88DF Status: Open Agent: Senior Application Scientist Subject: Optimal Deprotection Protocols & Troubleshooting for Volatile Spiro-Amines

System Overview & Risk Assessment

Before initiating any chemical transformation, we must analyze the specific substrate properties. You are working with 8,8-Difluoro-5-azaspiro[3.4]octane .[1][2] This is not a standard aliphatic amine; it is a conformationally restricted, low-molecular-weight spirocycle.

Critical Substrate Analysis

Feature	Implication for Deprotection	Risk Level
Spiro[3.4] Core	High ring strain. Generally stable to acid, but sensitive to extreme heat or strong Lewis acids.	🟡 Medium
Gem-difluoro Group	Electron-withdrawing.[3] Reduces the pKa of the amine slightly compared to the non-fluorinated analog. Stable to HCl/TFA.	🟢 Low
Molecular Weight	The free base (C₇H₁₁F₂N) has a MW of ~147 g/mol . It is highly volatile.	🔴 CRITICAL
Solubility	The HCl salt is likely water-soluble and hygroscopic.	🟠 High

Core Directive: Do NOT attempt to isolate the free base of this amine unless absolutely necessary for the next step. The free base will sublime/evaporate under high vacuum. Target the Hydrochloride or Trifluoroacetate salt.

Recommended Protocols

Method A: HCl/Dioxane (The Gold Standard)

Recommended for: Scale-up (>100mg), long-term storage, and preventing volatility loss.

Mechanism: Acidolysis cleavage of the tert-butyl carbamate, followed by immediate precipitation of the amine hydrochloride salt.

Reagents:

• 4M HCl in 1,4-Dioxane (Anhydrous)

• Solvent: Dichloromethane (DCM) or Diethyl Ether (Et₂O)

• Precipitation Solvent: Hexanes or Et₂O

Step-by-Step Workflow:

• Dissolution: Dissolve your Boc-protected substrate (1.0 equiv) in a minimal amount of DCM (approx. 2-3 mL per mmol).

  • Note: If the substrate is an oil, you can add the HCl/Dioxane directly, but a small amount of DCM helps heat dissipation.

• Acid Addition: Cool the solution to 0°C (ice bath). Add 4M HCl in Dioxane (5–10 equiv) dropwise.

  • Why? The reaction generates isobutylene gas and CO₂. Rapid addition causes foaming.

• Reaction: Remove the ice bath and stir at Room Temperature (RT) for 1–2 hours.

  • Monitoring: Use TLC (stain with Ninhydrin/KMnO₄) or LCMS. The Boc starting material should disappear.

• Workup (The Critical Step):

  • Do NOT rotovap to dryness yet.

  • Add an excess of anhydrous Diethyl Ether (Et₂O) or Hexanes to the reaction mixture.

  • The amine hydrochloride salt should precipitate as a white solid.

• Isolation: Filter the solid under nitrogen or argon. Wash with cold Et₂O.

• Drying: Dry under high vacuum at RT.

  • Warning: Do not heat above 40°C.

Method B: TFA/DCM (Small Scale / Analytical)

Recommended for: <50mg scale, or if the next step requires a soluble salt.

Reagents:

• Trifluoroacetic Acid (TFA)[4][5]

• DCM[6][7]

Step-by-Step Workflow:

• Dissolution: Dissolve substrate in DCM (1:1 ratio with TFA volume).

• Acid Addition: Add TFA (10–20 equiv) at 0°C.

• Reaction: Stir at RT for 1–2 hours.

• Workup:

  • Concentrate under reduced pressure (Rotovap) at low temperature (<30°C) .

  • Azeotroping: To remove residual TFA, add Toluene or DCM and re-evaporate (repeat 3x).

  • Result: You will obtain the Trifluoroacetate salt (often a gum/oil).

Visualized Workflow (Decision Logic)

Caption: Decision matrix for deprotection strategy based on scale and stability requirements.

Troubleshooting Guide (The "Help Desk")

Issue 1: "I evaporated the solvent and my flask is empty!"

• Cause: You generated the free base or the salt was too volatile/sublimed under high vacuum and heat.

• Resolution:

  • Never perform an aqueous basic workup (e.g., NaHCO₃ wash) unless you immediately extract into organic solvent and react in the next step.

  • If you used HCl, ensure you kept the temperature <30°C.

  • Fix: Restart. Isolate as the HCl salt via precipitation (Method A). Do not evaporate to dryness; filter the solid.

Issue 2: "The product is a sticky goo, not a solid."

• Cause: Common with spiro-amine salts. They are hygroscopic or contain trapped solvent/excess acid.

• Resolution:

  • Trituration: Add anhydrous Et₂O or Pentane. Scratch the side of the flask with a spatula while cooling in dry ice/acetone. This induces crystallization.

  • Lyophilization: Dissolve the goo in minimal water (or t-BuOH/H₂O) and freeze-dry. This usually yields a fluffy powder.

Issue 3: "NMR shows extra peaks around 1.2-1.4 ppm."

• Cause: Trapped tert-butyl species or incomplete deprotection.

• Resolution:

  • If it's a singlet at ~1.4 ppm: It's residual Boc (Incomplete reaction). -> Add more acid, stir longer.

  • If it's a sharp singlet at ~1.2 ppm: It's tert-butyl alcohol or isobutylene trapped in the lattice. -> Dry under high vacuum for 24h.

Issue 4: "Low yield after filtration."

• Cause: The salt is partially soluble in the precipitation solvent (DCM/Ether mix).

• Resolution:

  • Concentrate the mother liquor (filtrate) to half volume.

  • Add more Hexanes/Heptane (anti-solvent) to force more precipitation.

  • Cool to -20°C overnight.

Frequently Asked Questions (FAQ)

Q: Can I use aqueous HCl (e.g., 6M HCl)? A: Yes, but removing the water is difficult without lyophilization. Heating the aqueous solution to evaporate water may degrade the spiro-ring or cause sublimation. Anhydrous HCl/Dioxane is superior for isolation.

Q: How do I store the 8,8-difluoro-5-azaspiro[3.4]octane salt? A: Store in a desiccator at -20°C. These salts are hygroscopic. If it absorbs water, the molecular weight calculation for your next reaction will be incorrect.

Q: I need the free base for a nucleophilic substitution. What do I do? A: Do not isolate it. Perform an in situ neutralization.

• Suspend the HCl salt in your reaction solvent (e.g., DMF, acetonitrile).

• Add a non-nucleophilic base (e.g., DIPEA or TEA, 2-3 equiv).

• Add your electrophile immediately.

Q: Does the gem-difluoro group affect the stability? A: Generally, no. The C-F bond is very strong (approx. 116 kcal/mol). It is stable to TFA and HCl. However, avoid extremely strong bases (e.g., t-BuLi) which could theoretically cause elimination, although the spiro-geometry makes this difficult.

References

• Greene's Protective Groups in Organic Synthesis . Wuts, P. G. M. (2014). Protection for the Amino Group: Carbamates. 5th Edition. John Wiley & Sons.

• Synthesis of Gem-Difluoro Compounds . Liashuk, O. S., et al. (2025). Physicochemical Properties of gem-Difluorinated Saturated Bicyclic Amines. ChemRxiv.[8]

• Handling Volatile Amines . Glen Research.[9] Deprotection Guide for Volatile Oligo Components.

• Boc Deprotection Mechanisms . Agami, C., et al. (2002). Mechanism of the acid-catalyzed deprotection of N-Boc derivatives. Tetrahedron.

Sources

• 1. 2580203-87-6|7,7-Difluoro-5-azaspiro[3.4]octane hydrochloride|BLD Pharm [bldpharm.com]
• 2. 8,8-Difluoro-5-azaspiro[3.4]octane hydrochloride | C7H12ClF2N | CID 165940579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Fluorine-Retentive Strategies for the Functionalization of gem-Difluoroalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Lab Reporter [fishersci.co.uk]
• 7. researchgate.net [researchgate.net]
• 8. chemrxiv.org [chemrxiv.org]
• 9. glenresearch.com [glenresearch.com]

Technical Support Center: Crystallization of 8,8-Difluoro-5-azaspiro[3.4]octane Hydrochloride

Case Reference: CAS 1254104-06-7 | Molecule Class: Fluorinated Spirocyclic Amine Salts Support Tier: Senior Application Scientist

Executive Summary & Critical Alerts

Welcome to the Technical Support Center. You are likely working with 8,8-Difluoro-5-azaspiro[3.4]octane hydrochloride , a rigid, spirocyclic building block often used to modulate metabolic stability and lipophilicity in drug candidates.

The Core Challenge: Crystallizing this specific scaffold presents a unique thermodynamic conflict. The spiro-cyclic rigidity favors crystallinity, but the gem-difluoro group increases lipophilicity, often causing the salt to separate as a liquid oil (Liquid-Liquid Phase Separation or LLPS) rather than a solid crystal lattice. Furthermore, the HCl salt form is prone to hygroscopicity.

Immediate Safety & Handling Protocol:

• Hygroscopicity Warning: This salt will rapidly absorb atmospheric water, turning into a sticky gum. All crystallization attempts must be performed under inert atmosphere (N₂/Ar) or in desiccated environments.

• Thermal Stability: Avoid heating above 60°C for extended periods; while the spiro-ring is stable, free-base degradation or HCl loss can occur in open systems.

Phase 1: Solvent System Design

Objective: Identify a solvent window that balances the polarity of the ammonium salt with the lipophilicity of the difluoro-cyclobutane ring.

The gem-difluoro substitution lowers the dielectric requirement compared to non-fluorinated spiro-amines. We recommend the following solvent classes based on internal solubility mapping for this structural class.

Table 1: Solubility Profile & Solvent Recommendations

Solvent Class	Specific Solvent	Role	Solubility Status	Technical Notes
Primary Solvents	Methanol (MeOH)	Dissolver	High	Too powerful for direct crystallization. Use only for initial dissolution.
Ethanol (EtOH)	Dissolver	High	Recommended. Good balance of volatility and solubility.
Isopropanol (IPA)	Dissolver	Moderate	Best for cooling crystallization. High probability of success.
Anti-Solvents	MTBE	Precipitator	Low	Top Choice. Forms distinct crystals; less prone to oiling out than alkanes.
Diethyl Ether	Precipitator	Low	Good for vapor diffusion. High flammability risk.
n-Heptane	Precipitator	Insoluble	Risk: Aggressive anti-solvent. Often causes immediate oiling out (LLPS).
Ethyl Acetate	Hybrid	Low/Mod	Can act as a solvent at reflux and anti-solvent at RT.

Phase 2: Troubleshooting "Oiling Out" (LLPS)

Symptom: You add anti-solvent or cool the solution, and distinct oily droplets form at the bottom of the flask instead of white crystals. Diagnosis: Liquid-Liquid Phase Separation (LLPS).[1] The system has entered a metastable region where the amorphous oil is thermodynamically more stable than the supersaturated solution but kinetically accessible before the crystal.

Mechanism & Remediation Logic

The following diagram outlines the decision logic to rescue an "oiled out" batch.

Figure 1: Decision logic for rescuing an experiment exhibiting Liquid-Liquid Phase Separation (Oiling Out).

Corrective Action Plan:

• Re-dissolve: Heat the mixture until the oil layer dissolves back into the bulk solvent.

• Seed at High Temperature: Add a tiny amount of seed crystal (if available) or scratch the glass while the solution is still hot.

• Reduce Anti-Solvent Strength: If using Heptane, switch to MTBE or EtOAc. The "softer" anti-solvent reduces the shock that drives LLPS.

Phase 3: Validated Experimental Protocols

Protocol A: Anti-Solvent Crystallization (Scale-Up Friendly)

Best for: Purifying >500mg batches.

• Dissolution: Dissolve 1.0 eq of crude 8,8-difluoro-5-azaspiro[3.4]octane HCl in the minimum volume of warm Ethanol (40°C) .

  • Checkpoint: The solution must be clear. If particulates remain, filter through a 0.45µm PTFE syringe filter.

• Primary Nucleation: Add MTBE dropwise to the warm solution until a faint, persistent turbidity (cloud point) is observed.

• Clarification: Add 1-2 drops of Ethanol to turn the solution clear again.

• Crystallization: Remove from heat. Wrap the vial/flask in a paper towel (insulation) to allow slow cooling to Room Temperature (RT) over 2-3 hours.

• Finishing: Once at RT, place in a fridge (4°C) for 12 hours.

• Isolation: Filter the white solid under N₂ or Argon flow (to prevent moisture uptake). Wash with cold MTBE.

Protocol B: Vapor Diffusion (Analytical Quality)

Best for: Growing X-ray quality single crystals.

• Inner Vial: Dissolve 20mg of the salt in 0.5 mL Methanol . Place this in a small 1-dram vial.

• Outer Vial: Place the small vial (uncapped) inside a larger 20mL scintillation vial.

• Reservoir: Add 4 mL of Diethyl Ether or DCM to the outer vial (ensure the level is below the rim of the inner vial).

• Equilibrium: Cap the outer vial tightly. Store in a vibration-free dark location for 3-7 days.

  • Mechanism:[2][3][4][5] The volatile ether diffuses into the methanol, slowly increasing supersaturation without shock, avoiding the "oiling out" phase.

Module 4: Salt Formation Stoichiometry

Root Cause Analysis: Many crystallization failures originate from improper salt formation.

If you are generating the salt from the free amine, you must control the stoichiometry. Excess HCl acts as an impurity that suppresses crystallization.

Stoichiometry Table:

Component	Equivalents	Notes
Free Amine	1.0	Dissolve in Et₂O or MTBE.
HCl Source	0.95 - 1.05	Use 2M HCl in Et₂O or 4M in Dioxane. Do not use aqueous HCl if possible.
Temperature	0°C	Exothermic reaction. Keep cold to prevent decomposition.

Visual Workflow for Salt Formation:

Figure 2: Optimal workflow for anhydrous salt formation.

Frequently Asked Questions (FAQs)

Q: The solid turned into a sticky gum on the filter paper. What happened? A: This is hygroscopic collapse . The HCl salt absorbed moisture from the air.

• Fix: You must filter under a blanket of Nitrogen or Argon. If the gum has already formed, re-dissolve it in absolute Ethanol, add toluene, and rotary evaporate to azeotrope the water off, then re-crystallize.

Q: I see a "gel" instead of crystals. A: Gels are common in spirocyclic salts due to hydrogen bonding networks trapping solvent.

• Fix: Apply sonication for 30 seconds. This often breaks the gel network and induces true nucleation. Alternatively, add a "modifier" like 1% water to the solvent system (only if using water-miscible solvents) to disrupt the gel, though this risks yield loss.

Q: Can I use Acetone? A: Caution advised. While Acetone is a common anti-solvent, primary and secondary amines can react with acetone (forming imines/enamines) over time, even as salts. For this secondary amine (5-azaspiro), we recommend avoiding ketones to ensure chemical stability.

References

• General Salt Crystallization: Stahl, P. H., & Wermuth, C. G. (Eds.).[4][6][7][8][9] (2011). Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.

• Oiling Out Phenomena: Veesler, S., et al. (2006). "Liquid-Liquid Phase Separation in Solution Crystallization." Crystal Growth & Design.

• Fluorinated Amine Properties: Mykhailiuk, P. K. (2015). "Fluorinated Piperidines and Azepanes: Synthesis and Properties." Chemistry – A European Journal.

• Spirocyclic Scaffolds in Drug Discovery: Zheng, Y., et al. (2014). "Spirocyclic scaffolds in medicinal chemistry." Journal of Medicinal Chemistry.

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for 8,8-Difluoro-5-azaspiro[3.4]octane hydrochloride before handling.

Sources

• 1. mt.com [mt.com]
• 2. Buy 5-Azaspiro[3.4]octane | 52876-78-5 [smolecule.com]
• 3. mdpi.com [mdpi.com]
• 4. sciencemadness.org [sciencemadness.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. enamine.net [enamine.net]
• 7. xray.chem.ufl.edu [xray.chem.ufl.edu]
• 8. iscientific.org [iscientific.org]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comprehensive Characterization Guide: 8,8-Difluoro-5-azaspiro[3.4]octane HCl

Executive Summary: The "Escape from Flatland"

In modern drug discovery, increasing fraction of sp3-hybridized carbons (

) correlates with improved clinical success. 8,8-Difluoro-5-azaspiro[3.4]octane HCl represents a high-value building block that combines the conformational rigidity of a spirocycle with the metabolic blocking capability of a gem-difluoro group.

This guide provides a definitive technical comparison between this fluorinated scaffold and its non-fluorinated parent, 5-azaspiro[3.4]octane , focusing on NMR characterization. We analyze how the 8,8-difluoro substitution alters the electronic landscape, pKa, and spectral signature of the molecule.

Structural Logic & Numbering

To interpret the NMR data correctly, one must understand the specific regiochemistry.

• Scaffold: Spiro[3.4]octane (Cyclobutane fused to Pyrrolidine).

• Numbering (Standard IUPAC):

  • Positions 1-3: Cyclobutane ring.

  • Position 4: Spiro quaternary carbon.

  • Position 5: Nitrogen atom (Directly attached to spiro center).

  • Positions 6-7: Methylene groups in the pyrrolidine ring.

  • Position 8: Carbon adjacent to the spiro center (bearing the Fluorines).

• Key Feature: The gem-difluoro group at C8 is adjacent to the spiro center, creating a unique steric and electronic "lock" near the junction.

Comparative Analysis: Fluorinated vs. Parent Scaffold

The introduction of fluorine is not merely a structural change; it is a functional transformation.

Feature	Parent: 5-azaspiro[3.4]octane	Target: 8,8-Difluoro-5-azaspiro[3.4]octane	Impact on Drug Design
Lipophilicity (LogD)	Moderate	Increased	Fluorine lowers basicity, increasing neutral fraction at physiological pH, often improving membrane permeability.
Basicity (pKa)	~10.5 (Typical sec-amine)	~8.5 - 9.0 (Estimated)	The electron-withdrawing (inductive effect through -bonds) lowers pKa, reducing "lysosomal trapping" potential.
Metabolic Stability	Susceptible to oxidation at C8	Blocked at C8	The C8 position is a metabolic "soft spot" in the parent; blocks P450 oxidation here.
Conformation	Flexible Pyrrolidine puckering	Restricted	The gem-difluoro group favors specific ring puckering due to the gauche effect, rigidifying the ligand.

Experimental Methodology: NMR Protocols

For reliable characterization of the HCl salt, solvent choice is critical to manage ammonium proton exchange and solubility.

Sample Preparation[1]

• Solvent: DMSO-d6 (Recommended).

  • Why? It solubilizes the HCl salt effectively and slows proton exchange, allowing observation of the ammonium (

    ) protons as distinct signals. often fails to dissolve the salt or leads to broad, uninformative NH signals.

• Concentration: 10-15 mg in 0.6 mL solvent.

• Reference: Tetramethylsilane (TMS) internal standard (0.00 ppm) or residual DMSO pentet (2.50 ppm).

Analytical Workflow (DOT Diagram)

Figure 1: Optimized NMR acquisition workflow for fluorinated spirocyclic amine salts.

Detailed Spectral Characterization

F NMR Analysis

The

F spectrum is the most diagnostic tool for this compound.

• Chemical Shift: Expect a signal in the range of -95 to -115 ppm .

• Multiplicity:

  • Due to the spiro-center, the ring conformation might render the two fluorines diastereotopic (magnetically non-equivalent), resulting in an AB quartet pattern (

    ).

  • Note: If the ring flip is fast on the NMR timescale at room temperature, this may collapse into a broad singlet or a triplet (coupling to adjacent protons at C7).

• Interpretation: A clean signal in this region confirms the integrity of the gem-difluoro motif. Impurities (e.g., elimination products) typically appear downfield (olefinic fluorines).

H NMR Analysis (DMSO-d6)

The proton spectrum will show distinct regions. The coupling constants (

) are critical for verifying the regiochemistry of the fluorine.

Signal Assignment Table

Position	Protons	Approx. Shift ( , ppm)	Multiplicity & Coupling	Explanation
NH		9.0 - 9.8	Broad Singlet (bs)	Ammonium protons. Visible in DMSO; absent in .
H-6		3.2 - 3.5	Multiplet	Deshielded by Nitrogen. Complex splitting due to H-7 neighbors.
H-7		2.4 - 2.7	Multiplet (dt or q)	Diagnostic Signal. -to-Fluorine. Shows large coupling (~15-25 Hz).
H-1,2,3	Cyclobutane	1.8 - 2.3	Complex Multiplets	The "Spiro" characteristic. These protons are magnetically distinct from the pyrrolidine ring.

The Coupling Logic (DOT Diagram)

The H-7 protons are the key to confirming the structure. They couple to the adjacent H-6 protons (

) and the Fluorines ( ).

Figure 2: Coupling tree for H-7 protons, demonstrating the influence of the adjacent gem-difluoro group.

Troubleshooting & QC Criteria

When analyzing vendor samples or synthesized batches, look for these common issues:

• Missing Fluorine Coupling: If the H-7 signal appears as a simple triplet without large splitting, the fluorine might be absent (defluorination) or at the wrong position (e.g., on the cyclobutane ring, which is a different isomer).

• Broad NH Signals: If the region >9.0 ppm is silent or extremely broad, the sample may be the free base rather than the HCl salt, or the DMSO is "wet" (contains

  ).

  • Fix: Add 1 drop of

    to the tube. The NH signal will disappear (exchange), confirming its assignment, while CH signals remain.

• Extra Peaks at ~6.0 ppm: Indicates elimination of HF to form an alkene (enamine or vinyl fluoride impurity).

References

• PubChem. (2023). 8,8-Difluoro-5-azaspiro[3.4]octane hydrochloride (Compound).[1] National Library of Medicine. [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Saturated Heterocycles. Journal of Medicinal Chemistry, 61(14), 5822–5880. [Link]

• Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews, 114(16), 8257–8322. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities.[2] The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. scs.illinois.edu [scs.illinois.edu]